Cas no 497-03-0 (trans-Methyl-2-butenal)

trans-Methyl-2-butenal Properties

Names and Identifiers

• 2-methyl-2-butenal
• Tiglic aldehyde
• Methylbutenal
• tiglaldehyde
• guaiol
• trans-2-Methyl-2-butenal
• 2-Methylcrotonaldehyde~Tiglic aldehyde
• trans-Methyl-2-buten
• trans-Methyl-2-butenal
• α-Methylcrotonaldehyde
• (E)-2-Methylbut-2-enal
• trans-2-methyl-but-2-enal
• (E)-2-Methyl-2-butenal
• +Expand

• MDL： MFCD00006977
• InChIKey： ACWQBUSCFPJUPN-HWKANZROSA-N
• Inchi： 1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3
• SMILES： C/C=C(\C)/C=O
• BRN： 1698207

Computed Properties

• Exact Mass: 84.05750
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 84.058
• Heavy Atom Count: 6
• Complexity: 72
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.15150
• PSA: 17.07000
• Refractive Index: n20/D 1.448(lit.)
  n20/D 1.448
• Water Partition Coefficient: Soluble in water
• Boiling Point: 116-119 °C/752 mmHg(lit.)
• Melting Point: -101.15°C (estimate)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• FEMA: 3407
• Color/Form: Colorless flammable liquid
• Solubility: Slightly soluble in water
• Sensitiveness: Air Sensitive
• Density: 0.869 g/mL at 20 °C
  0.871 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone